N-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C21H22ClNO5S2/c1-14-11-15(2)21(16(3)12-14)30(26,27)23-13-20(19-5-4-10-28-19)29(24,25)18-8-6-17(22)7-9-18/h4-12,20,23H,13H2,1-3H3
• InChI Key: CXAHRTFVPKXECD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C21H22ClNO5S2
• Molecular Weight: 468.0 g/mol

Description

N-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H22ClNO5S2 and its molecular weight is 467.98. The purity is usually 95%.
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Scientific Research Applications

Cancer Therapeutics

Sulfonamide derivatives have been synthesized and evaluated for their in vitro anti-cancer activity against various cancer cell lines, exploring underlying molecular mechanisms such as activation of pro-apoptotic genes and phosphorylation pathways in cancer cells (Cumaoğlu et al., 2015). These compounds, including N-substituted sulfonamides, have shown significant potential in inducing apoptosis in cancer cells, suggesting a possible research application for N-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide in oncological studies.

Material Science

Sulfonamide derivatives have also been applied in material science, for instance, in the synthesis of polymeric materials with high solubility in organic solvents and thermal stability, indicating potential applications in polymer science and engineering (Hori et al., 2011).

Antimicrobial and Antiproliferative Agents

N-ethyl-N-methylbenzenesulfonamide derivatives have been explored for their antimicrobial and antiproliferative properties, showing significant activity against various human cell lines and microbes. This suggests a potential application in developing new antimicrobial agents or treatments for infections and proliferative diseases (Shimaa M. Abd El-Gilil, 2019).

Enzyme Inhibition

Sulfonamides have been investigated for their role as enzyme inhibitors, particularly carbonic anhydrase inhibitors, offering a research avenue for this compound in studying and developing inhibitors for various enzymes involved in pathological conditions (Ilies et al., 2003).